Cas no 7544-77-6 (1-methylpyrrolidin-2-imine;hydrochloride)

• Product Name: 1-methylpyrrolidin-2-imine;hydrochloride
• CAS No: 7544-77-6
• MF: C₅H₁₀N₂?ClH
• CID: 1777275
• PubChem ID: 12448967
• Update Time: 2025-10-28

1-methylpyrrolidin-2-imine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinimine, 1-methyl-, monohydrochloride
• 1-methylpyrrolidin-2-imine;hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1-methylpyrrolidin-2-imine;hydrochloride

1-Methylpyrrolidin-2-imine Hydrochloride (CAS No. 7544-77-6): An Overview of Its Properties, Applications, and Recent Research Developments

1-Methylpyrrolidin-2-imine hydrochloride (CAS No. 7544-77-6) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as 1-methylpyrrolidin-2-iminium chloride, is a derivative of pyrrolidine and is characterized by its unique chemical structure and properties. In this comprehensive overview, we will delve into the chemical properties, applications, and recent research advancements related to 1-methylpyrrolidin-2-imine hydrochloride.

Chemical Properties

1-Methylpyrrolidin-2-imine hydrochloride is a white crystalline solid with a molecular formula of C5H10N2·HCl and a molecular weight of 133.60 g/mol. The compound is highly soluble in water and polar organic solvents such as methanol and ethanol. Its chemical structure consists of a pyrrolidine ring with a methyl group attached to one of the nitrogen atoms, forming an iminium ion that is stabilized by the chloride counterion.

The iminium functionality in 1-methylpyrrolidin-2-imine hydrochloride makes it an excellent electrophile, which is a key feature in many organic reactions. This property has led to its widespread use as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. Additionally, the compound's ability to form stable salts with various anions has made it useful in the development of ionic liquids and other functional materials.

Applications in Medicinal Chemistry

In the realm of medicinal chemistry, 1-methylpyrrolidin-2-imine hydrochloride has shown promise as a building block for the synthesis of bioactive molecules. Its unique chemical structure allows for the introduction of functional groups that can modulate biological activity. For instance, recent studies have explored the use of 1-methylpyrrolidin-2-imine hydrochloride as a precursor for the synthesis of novel antiviral agents and anti-inflammatory drugs.

A notable example is the synthesis of 1-methylpyrrolidin-2-imine derivatives that exhibit potent antiviral activity against herpes simplex virus (HSV). Researchers have reported that these derivatives can effectively inhibit viral replication by interfering with key viral enzymes. The ability to fine-tune the structure of these derivatives through modifications at the pyrrolidine ring has opened up new avenues for drug discovery and development.

Pharmaceutical Research and Development

The pharmaceutical industry has also taken interest in 1-methylpyrrolidin-2-imine hydrochloride due to its potential as a lead compound for drug development. One area of focus has been its use in the synthesis of central nervous system (CNS) active compounds. Studies have shown that certain 1-methylpyrrolidin-2-imine derivatives can cross the blood-brain barrier and exert neuroprotective effects, making them promising candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Another application of 1-methylpyrrolidin-2-imine hydrochloride in pharmaceutical research is its use as a chiral auxiliary in asymmetric synthesis. The chiral nature of the pyrrolidine ring can be exploited to control stereochemistry during reactions, leading to the production of enantiomerically pure compounds. This is particularly important in drug development, where enantiomeric purity can significantly impact drug efficacy and safety.

Recent Research Developments

The ongoing research on 1-methylpyrrolidin-2-imine hydrochloride continues to uncover new applications and potential uses. A recent study published in the Journal of Medicinal Chemistry highlighted the use of 1-methylpyrrolidin-2-imine derivatives as potent inhibitors of protein-protein interactions (PPIs). PPIs are crucial for many biological processes, and their disruption can lead to therapeutic benefits in various diseases.

The researchers synthesized a series of 1-methylpyrrolidin-2-imine derivatives and evaluated their ability to inhibit specific PPIs involved in cancer progression. The results showed that several derivatives exhibited high selectivity and potency against target PPIs, suggesting their potential as novel anticancer agents. This study not only expands our understanding of the biological activities of 1-methylpyrrolidin-2-imine derivatives but also opens new possibilities for drug design.

Safety Considerations

While 1-methylpyrrolidin-2-imine hydrochloride offers numerous benefits in various applications, it is essential to handle this compound with care due to its reactivity and potential health effects. Proper safety measures should be followed when working with this compound, including wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, it should be stored in a well-ventilated area away from incompatible materials.

In conclusion, 1-methylpyrrolidin-2-imine hydrochloride (CAS No. 7544-77-6) is a versatile compound with a wide range of applications in organic chemistry, medicinal chemistry, and pharmaceutical research. Its unique chemical properties make it an invaluable tool for synthetic chemists and drug developers alike. As research continues to advance, we can expect to see even more innovative uses for this fascinating compound.